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Introduction

The radioactive decay of Radon-222 (222Rn) to Polonium-218 (28Po) is a critical step in the
Uranium-238 (238U) decay series, a ubiquitous natural process with significant implications for
health physics, environmental science, and potentially, targeted radionuclide therapy.
Understanding the fundamental principles of this alpha decay, the properties of the involved
isotopes, and the methodologies for their detection and quantification is paramount for
professionals in research and drug development. This technical guide provides an in-depth
overview of the formation of 2:8Po from 222Rn decay, presenting key quantitative data, detailed
experimental protocols, and visual representations of the decay pathway.

The Alpha Decay of Radon-222

Radon-222, a noble gas, is the most stable isotope of radon with a half-life of 3.8215 days.[1] It
is an intermediate product in the decay chain of primordial Uranium-238 and is the direct decay
product of Radium-226.[1] The transformation of Radon-222 into Polonium-218 occurs through
alpha decay, a process in which the nucleus of the parent atom emits an alpha particle, which
is a helium nucleus (*He) consisting of two protons and two neutrons.[2] This emission results
in a decrease of 4 in the mass number and 2 in the atomic number of the parent nucleus.

The balanced nuclear equation for the alpha decay of Radon-222 is as follows:
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22206RN — 218g,P0 + 4,He[3][4]

This decay releases a significant amount of energy, primarily in the form of the kinetic energy of
the emitted alpha particle and the recoiling Polonium-218 nucleus.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the decay of Radon-
222 and the properties of the resulting Polonium-218.

Table 1: Properties of Radon-222 and Polonium-218

Property Radon-222 (?#2Rn) Polonium-218 ('8Po)

Atomic Number (2) 86 84

Mass Number (A) 222 218

Neutron Number (N) 136 134

Isotopic Mass (Da) 222.017576 218.0089712

Half-life (t1/2) 3.8215 days 3.097 minutes

Decay Mode Alpha Decay AIPha Decay (99.98%), Beta-
minus Decay (0.02%)

Decay Energy (MeV) 5.590 6.115 (a), 0.265 ()

Spin 0 0

Natural Abundance Trace Trace

Parent Isotope(s) 226Ra (o) 222Rn (a)

Decay Product(s) 218pq 214Pb (a), 218At (B7)

Sources:[1][7]

Table 2: Decay Characteristics of Radon-222 to Polonium-218
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Parameter Value

Decay Type Alpha Decay

Parent Nuclide Radon-222 (?22Rn)
Daughter Nuclide Polonium-218 (28Po)
Emitted Particle Alpha Particle (*He)
Decay Energy (Q-value) 5.590 MeV[1]

Alpha Particle Kinetic Energy ~5.49 MeV

28Pg Recoil Energy ~0.10 MeV
Branching Ratio ~100%

Note: The decay energy is shared between the alpha particle and the recoiling daughter
nucleus. Due to the conservation of momentum, the lighter alpha particle carries the vast
majority of the kinetic energy.[6]

Radon-222 Decay Pathway

The decay of Radon-222 is a single step in the much longer Uranium-238 decay series, which
ultimately results in the stable isotope Lead-206. The following diagram illustrates the initial
segment of this series, focusing on the formation of Polonium-218.

Uranium-238 Decay Series (Initial Steps)
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Caption: The initial steps of the Uranium-238 decay series leading to the formation of
Polonium-218.

Experimental Protocols for Measurement
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The detection and quantification of Radon-222 and its progeny, including Polonium-218, are
crucial for radiation protection and various research applications. Several established
experimental methods are employed, each with its own advantages and limitations.

Alpha Spectrometry

Alpha spectrometry is a high-resolution technique used for the identification and quantification
of alpha-emitting radionuclides.

Methodology:

o Sample Collection: Air is drawn through a filter (e.g., a membrane or glass fiber filter) at a
known flow rate for a specific duration to collect airborne radon progeny, which are typically
attached to aerosol particles.

o Detector Setup: A semiconductor detector, such as a passivated implanted planar silicon
(PIPS) detector, is placed in a vacuum chamber. The filter sample is positioned at a fixed
distance from the detector.

o Alpha Particle Detection: The chamber is evacuated to minimize energy loss of the alpha
particles in the air. As the collected radon progeny decay, they emit alpha particles with
characteristic energies. The detector converts the energy of each alpha particle into an
electrical pulse.

o Data Acquisition: A multichannel analyzer (MCA) sorts the pulses by their amplitude,
generating an energy spectrum.

o Spectral Analysis: The resulting spectrum will show distinct peaks corresponding to the alpha
energies of 28Po (6.00 MeV) and 24Po (7.69 MeV), another short-lived radon daughter.

o Quantification: The activity of each radionuclide is determined by the net counts in its
corresponding peak, corrected for the detector efficiency, sampling time, and decay during
and after sampling.

Scintillation Counting (Lucas Cell)

Scintillation counting, particularly using a Lucas cell, is a widely used and sensitive method for
measuring Radon-222 concentration.
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Methodology:

Cell Preparation: A Lucas cell, a chamber internally coated with a scintillator material
(typically silver-activated zinc sulfide, ZnS(Ag)), is evacuated.

Sample Introduction: A known volume of air is drawn into the evacuated cell through a filter
to remove any existing radon progeny.

Equilibrium Ingrowth: The cell is sealed and stored for at least 3-4 hours to allow the short-
lived radon progeny, including Polonium-218, to reach secular equilibrium with the Radon-
222.

Photon Detection: As Radon-222 and its progeny decay, the emitted alpha particles strike the
ZnS(Ag) coating, causing scintillations (flashes of light). A photomultiplier tube (PMT)
coupled to the cell detects these light flashes and converts them into electrical pulses.

Counting: A scalar or counter records the number of pulses over a set period.

Concentration Calculation: The Radon-222 concentration is calculated from the count rate,
the cell's calibration factor (determined using a standard radon source), the volume of the
cell, and corrections for background radiation and decay.[8][9]

Solid-State Nuclear Track Detectors (SSNTDs)

SSNTDs, such as CR-39 plastic, provide a time-integrated measurement of radon

concentration, making them suitable for long-term environmental and personal dosimetry.

Methodology:

Detector Deployment: A small piece of CR-39 plastic is placed inside a diffusion chamber,
which allows radon gas to enter but filters out radon progeny and dust particles. The detector
is then deployed in the area of interest for an extended period (weeks to months).

Track Formation: As radon atoms diffuse into the chamber and decay, the emitted alpha
particles from both Radon-222 and its progeny (including Polonium-218) strike the CR-39
detector, creating sub-microscopic damage tracks.
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o Etching: After exposure, the detector is chemically etched in a controlled solution (e.g., 6.25
N NaOH at 60°C for several hours).[10] The etching process preferentially enlarges the
damage tracks, making them visible under a microscope.

o Track Counting: The number of tracks per unit area (track density) is counted manually using
a microscope or automatically with an image analysis system.

o Concentration Determination: The average Radon-222 concentration is calculated by
dividing the net track density (after subtracting background tracks) by a calibration factor.
This factor is specific to the detector and etching conditions and is determined by exposing
detectors to a known radon concentration in a calibration facility.[11]

Logical Workflow for Radon-222 and Progeny
Measurement

The following diagram illustrates a generalized workflow for the experimental determination of
Radon-222 and its progeny concentrations.
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Generalized Experimental Workflow
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Caption: A generalized workflow for measuring Radon-222 and its progeny.

Conclusion

The alpha decay of Radon-222 to Polonium-218 is a fundamental nuclear process with far-
reaching implications. For researchers, scientists, and drug development professionals, a
thorough understanding of the quantitative aspects of this decay and the methodologies for its
measurement is essential. The data and protocols presented in this guide provide a solid
foundation for further investigation and application in various scientific and technological fields.
The choice of an appropriate measurement technique will depend on the specific research
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guestion, required sensitivity, and desired time resolution. Adherence to standardized protocols
and proper calibration are critical for obtaining accurate and reliable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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